Cas no 72286-34-1 (2-phenyl-1,3-thiazinan-4-one)
2-phenyl-1,3-thiazinan-4-one structure
Product Name:2-phenyl-1,3-thiazinan-4-one
CAS No:72286-34-1
MF:C10H11NOS
MW:193.265441179276
CID:977052
PubChem ID:101178
Update Time:2025-04-19
2-phenyl-1,3-thiazinan-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-phenyl-1,3-thiazinan-4-one
- 4H-1,3-thiazin-4-one, tetrahydro-2-phenyl-
- NSC522172
- 72286-34-1
- Tetrahydro-2-phenyl-4H-1,3-thiazin-4-one
- BRN 0149651
- NSC 522172
- NSC-522172
- DB-222208
-
- Inchi: 1S/C10H11NOS/c12-9-6-7-13-10(11-9)8-4-2-1-3-5-8/h1-5,10H,6-7H2,(H,11,12)
- InChI Key: VZWNUWCMQQDYER-UHFFFAOYSA-N
- SMILES: S1CCC(NC1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 193.05623
- Monoisotopic Mass: 193.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 29.1
2-phenyl-1,3-thiazinan-4-one Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
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